N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide

• IUPAC Name: N-[(4-ethylphenyl)carbamothioyl]propanamide
• InChI: InChI=1S/C12H16N2OS/c1-3-9-5-7-10(8-6-9)13-12(16)14-11(15)4-2/h5-8H,3-4H2,1-2H3,(H2,13,14,15,16)
• InChI Key: NQXXUWZEHRCPIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC(=O)CC
• Molecular Formula: C12H16N2OS
• Molecular Weight: 236.34 g/mol

Description

N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide, also known as ECPP, is a chemical compound with potential applications in scientific research. It is a thioamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide involves its ability to bind to the active site of enzymes and inhibit their activity. This occurs through the formation of a covalent bond between the thioamide group of N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide and the active site of the enzyme. This binding prevents the normal substrate from binding and inhibits the enzyme's activity.
Biochemical and Physiological Effects:
N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition can lead to a decrease in the production of gastric acid, making N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide a potential treatment for acid-related disorders. N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide has also been found to inhibit the activity of urease, which is involved in the metabolism of urea. This inhibition can lead to a decrease in the production of ammonia, making N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide a potential treatment for conditions such as hepatic encephalopathy.

Advantages and Limitations for Lab Experiments

N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. It has also been found to have low toxicity, making it safe to use in lab experiments. However, N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide has some limitations, including its instability in aqueous solutions and its potential to form aggregates.

Future Directions

For research include exploring its potential as an anticancer agent and a treatment for neurological disorders, as well as synthesizing derivatives with improved stability and efficacy.

Synthesis Methods

The synthesis of N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide has been achieved using different methods, including the reaction of 4-ethylaniline with carbon disulfide and chloroacetyl chloride. The reaction is carried out in the presence of a base, such as potassium carbonate, and the resulting product is purified through recrystallization. Other methods involve the use of thioamides and carboxylic acids.

Scientific Research Applications

N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase and urease. These enzymes are involved in various physiological processes, and their inhibition can have therapeutic effects. N-{[(4-ethylphenyl)amino]carbonothioyl}propanamide has also been studied for its potential as an anticancer agent.